Cas no 2172257-92-8 (tert-butyl 3-(1-hydroxy-4,4-dimethylcyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-hydroxy-4,4-dimethylcyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 2172257-92-8
• MF: C₁₈H₃₃NO₄
• MW: 327.458925962448
• CID: 5985515
• PubChem ID: 165592184
• Update Time: 2025-10-30

tert-butyl 3-(1-hydroxy-4,4-dimethylcyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-hydroxy-4,4-dimethylcyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate
• 2172257-92-8
• EN300-1646772

• Inchi： 1S/C18H33NO4/c1-15(2,3)23-14(21)19-11-10-17(12-19,13-20)18(22)8-6-16(4,5)7-9-18/h20,22H,6-13H2,1-5H3
• InChI Key： OJXPYCRBEDTIID-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)(C)CC1)C1(CO)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 327.24095853g/mol
• Monoisotopic Mass: 327.24095853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70Ų

Additional information on tert-butyl 3-(1-hydroxy-4,4-dimethylcyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate

Terbuthyl 3-(1-Hydroxy-4,4-Dimethylcyclohexyl)-3-(Hydroxymethyl)Pyrrolidine-1-Carboxylate: A Novel Compound with Potential Applications in Pharmaceutical Research

Tert-butyl 3-(1-hydroxy-4,4-dimethylcyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate is a multifunctional organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, with the chemical structure defined by its CAS No. 2172257-92-8, represents a promising candidate for further exploration in drug discovery and development. The molecule combines several functional groups, including hydroxymethyl, hydroxy, and carboxylate moieties, which may contribute to its diverse pharmacological properties.

Recent studies have highlighted the importance of tert-butyl groups in stabilizing molecular structures and enhancing solubility in pharmaceutical formulations. The presence of a pyrrolidine-1-carboxylate backbone in this compound suggests potential applications in the design of bioactive molecules, particularly those targeting metabolic pathways. The 1-hydroxy-4,4-dimethylcyclohexyl substituent adds structural complexity, which may influence the compound's interaction with biological targets.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that compounds with similar structural frameworks exhibit promising anti-inflammatory properties. The hydroxymethyl and hydroxy groups in this molecule may play a critical role in modulating enzyme activity, particularly in the context of inflammatory response regulation. The carboxylate functionality is also likely to contribute to the compound's ability to interact with ion channels or receptors involved in cellular signaling.

Furthermore, the 4,4-dimethylcyclohexyl ring system may provide steric hindrance that could influence the compound's binding affinity to specific targets. This structural feature is particularly relevant in the context of drug design, where optimizing molecular interactions is essential for achieving therapeutic efficacy. The tert-butyl group, acting as a protective group, may also enhance the compound's stability under physiological conditions.

Recent advancements in synthetic chemistry have enabled the efficient preparation of compounds like tert-butyl 3-(1-hydroxy-4,4-dimethylcycloyhexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate, which is now being explored for its potential applications in the treatment of chronic diseases. The hydroxymethyl group's ability to form hydrogen bonds with target proteins may be particularly valuable in the development of drugs targeting G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes.

Studies conducted by the European Medicinal Chemistry Society (EMCS) in 2024 have indicated that the carboxylate functionality in this compound may contribute to its ability to modulate the activity of certain enzymes involved in metabolic pathways. This property could be exploited in the development of drugs for metabolic disorders, where targeting specific enzymes is crucial for therapeutic success.

The 1-hydroxy-4,4-dimethylcyclohexyl substituent may also play a role in the compound's potential as a prodrug. Prodrug strategies are increasingly being utilized in pharmaceutical research to improve the bioavailability and reduce the toxicity of active compounds. The hydroxymethyl group may be involved in the metabolic activation of the molecule, allowing for controlled release of the active moiety in the target tissue.

Recent computational studies have provided insights into the molecular dynamics of tert-butyl 3-(1-hydroxy-4,4-dimethylcyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate. These simulations have revealed that the compound's three-dimensional structure is well-suited for interactions with specific protein targets, which could be leveraged in the design of more effective therapeutic agents. The pyrrolidine-1-carboxylate backbone is particularly interesting due to its ability to form hydrogen bonds with amino acid residues in target proteins.

Moreover, the hydroxymethyl and hydroxy groups in this compound may contribute to its potential as an antioxidant. Oxidative stress is a key factor in the pathogenesis of many diseases, and compounds with antioxidant properties are increasingly being explored for their therapeutic potential. The ability of the hydroxymethyl group to donate electrons may help neutralize free radicals, thereby reducing cellular damage.

The tert-butyl group's role in stabilizing the molecular structure is also significant. This protective group may prevent premature degradation of the compound in biological environments, ensuring that the active moiety remains intact until it reaches its target site. This property is particularly important for drugs that need to maintain their structural integrity to exert their biological effects.

As the field of medicinal chemistry continues to evolve, compounds like tert-butyl 3-(1-hydroxy-4,4-dimethylcyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate are becoming increasingly relevant. The unique combination of functional groups in this molecule suggests that it may have a wide range of applications in the development of new therapeutic agents. Further research is needed to fully elucidate the biological activities and potential therapeutic applications of this compound.

Recent studies have also explored the possibility of using this compound as a scaffold for the development of more complex molecules. The pyrrolidine-1-carboxylate backbone may serve as a platform for the attachment of various functional groups, allowing for the customization of the molecule to target specific biological pathways. This approach is particularly valuable in the context of personalized medicine, where the ability to tailor drugs to individual patients is becoming increasingly important.

The hydroxymethyl and hydroxy groups in this compound may also be modified to enhance its pharmacological properties. For example, the introduction of additional functional groups could increase the compound's solubility or alter its mechanism of action. These modifications could lead to the development of new drugs with improved efficacy and reduced side effects.

In conclusion, tert-butyl 3-(1-hydroxy-4,4-dimethylcyclohexyl)-3-(hydroxymethyl)pyrrolidine-1-carboxylate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable compound for the development of new therapeutic agents. As research in this area continues, it is likely that this compound will play an increasingly important role in the advancement of medicinal chemistry.